Cas no 2613-32-3 (2-Chloro-4,5-difluoroaniline)

• Product Name: 2-Chloro-4,5-difluoroaniline
• CAS No: 2613-32-3
• MF: C₆H₄ClF₂N
• MW: 163.552467346191
• MDL: MFCD08448325
• CID: 239802
• PubChem ID: 20111727
• Update Time: 2025-05-19

2-Chloro-4,5-difluoroaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-chloro-4,5-difluoro-
• 2-Chloro-4,5-difluoroaniline
• 2-Chlor-4,5-difluor-anilin
• 2-chloro-4,5-difluoro-aniline
• 2-chloro-4,5-difluorophenylamine
• Benzenamine,2-chloro-4,5-difluoro
• Benzenamine, 2-chloro-4,5-difluoro-
• ZNDPHOPPLHZBMV-UHFFFAOYSA-N
• 2-chloro-4,5-difluorobenzenamine
• SBB087734
• 2-Chloro-4,5-difluoroaniline, JRD
• AK162823
• ST24040309
• X3801
• Z1324054912
• MFCD08448325
• EN300-98025
• DS-7914
• Z1198178482
• SY104437
• AKOS006289889
• FT-0729110
• DTXSID00602583
• 2613-32-3
• CS-W014378
• 2-chloro-4 pound not5-difluoroaniline
• SCHEMBL1468371
• DB-303006

• MDL： MFCD08448325
• Inchi： 1S/C6H4ClF2N/c7-3-1-4(8)5(9)2-6(3)10/h1-2H,10H2
• InChI Key： ZNDPHOPPLHZBMV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1N)F)F

Computed Properties

• Exact Mass: 163.00000
• Monoisotopic Mass: 163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26

Experimental Properties

• Density: 1.459±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 55-58℃
• Boiling Point: 211.3±35.0 ºC (760 Torr),
• Flash Point: 81.6±25.9 ºC,
• Refractive Index: 1.543
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),
• PSA: 26.02000
• LogP: 2.78160

2-Chloro-4,5-difluoroaniline Security Information

• Hazardous Material transportation number：2811
• HazardClass：6.1
• PackingGroup：Ⅲ

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-Chloro-4,5-difluoroaniline

Comprehensive Overview of 2-Chloro-4,5-difluoroaniline (CAS No. 2613-32-3): Properties, Applications, and Industry Insights

2-Chloro-4,5-difluoroaniline (CAS No. 2613-32-3) is a halogenated aromatic amine with significant relevance in pharmaceutical and agrochemical synthesis. This compound, characterized by its chloro and difluoro substituents, serves as a versatile intermediate in organic chemistry. Its molecular formula, C₆H₄ClF₂N, and precise structural configuration make it a focal point for researchers exploring heterocyclic compounds and fluorinated building blocks.

The growing demand for fluorinated anilines like 2-Chloro-4,5-difluoroaniline is driven by their role in developing active pharmaceutical ingredients (APIs) and crop protection agents. With the rise of green chemistry and sustainable synthesis, this compound's efficient production methods—such as catalytic fluorination and selective chlorination—are under scrutiny. Industry professionals frequently search for "2-Chloro-4,5-difluoroaniline synthesis" or "CAS 2613-32-3 suppliers," reflecting its commercial importance.

From a physicochemical perspective, 2-Chloro-4,5-difluoroaniline exhibits a melting point range of 45–50°C and moderate solubility in polar organic solvents. These properties are critical for its application in multistep organic reactions, including palladium-catalyzed cross-coupling and nucleophilic substitution. Recent studies highlight its utility in constructing biaryl ethers and fluoroquinolone scaffolds, addressing trends like "antibiotic resistance" and "precision medicine."

Regulatory compliance and safety handling of 2-Chloro-4,5-difluoroaniline align with global standards such as REACH and OSHA. While not classified as hazardous under typical conditions, proper storage (under inert atmospheres) and handling protocols are emphasized in SDS documents. Environmental concerns around halogenated waste have spurred innovations in degradation technologies, a topic often queried as "fluorinated aniline biodegradation."

Market analysts project steady growth for 2-Chloro-4,5-difluoroaniline, citing its irreplaceability in high-value chemical manufacturing. Emerging applications in electronic materials (e.g., OLED intermediates) and liquid crystals further diversify its industrial footprint. For researchers, keywords like "2613-32-3 NMR data" or "2-Chloro-4,5-difluoroaniline derivatives" reflect deep-dive technical inquiries.

In conclusion, 2-Chloro-4,5-difluoroaniline (CAS No. 2613-32-3) exemplifies the intersection of structural complexity and functional utility in modern chemistry. As industries prioritize efficient synthetic routes and eco-friendly alternatives, this compound remains a cornerstone for innovation—answering both academic and industrial demands.